Cas no 1211-08-1 (Benzenamine,2-(2H-benzotriazol-2-yl)-)

• Product Name: Benzenamine,2-(2H-benzotriazol-2-yl)-
• CAS No: 1211-08-1
• MF: C₁₂H₁₀N₄
• MW: 210.23460149765
• CID: 203482
• PubChem ID: 71030
• Update Time: 2025-04-19

Benzenamine,2-(2H-benzotriazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-(2H-benzotriazol-2-yl)-
• 2-(2H-Benzotriazol-2-yl)benzenamine
• 2-(benzotriazol-2-yl)aniline
• 2-(2H-Benzotriazol-2-yl)aniline
• benzenamine, 2-(2H-1,2,3-benzotriazol-2-yl)-
• Benzenamine, 2-(2H-benzotriazol-2-yl)-
• AK-830/13217017
• 2-(2H-1,2,3-benzotriazol-2-yl)aniline
• Oprea1_680563
• SCHEMBL10622430
• 1211-08-1
• DTXSID4061626
• 2-(2H-Benzo[d][1,2,3]triazol-2-yl)aniline
• 2-(o-Aminophenyl)-2H-benzotriazole

• Inchi： 1S/C12H10N4/c13-9-5-1-4-8-12(9)16-14-10-6-2-3-7-11(10)15-16/h1-8H,13H2
• InChI Key： WEZAEJUVUHTITP-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2N)N=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 210.0907
• Monoisotopic Mass: 210.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 56.7A^2

Experimental Properties

• Density: 1.33
• Boiling Point: 423.6°Cat760mmHg
• Flash Point: 210°C
• Refractive Index: 1.721
• PSA: 56.73